Cas no 64013-68-9 (Acetic acid,[[4-(4-chlorophenyl)-5-[(2,6-dimethylphenoxy)methyl]-4H-1,2,4-triazol-3-yl]thio]-)

• Product Name: Acetic acid,[[4-(4-chlorophenyl)-5-[(2,6-dimethylphenoxy)methyl]-4H-1,2,4-triazol-3-yl]thio]-
• CAS No: 64013-68-9
• MF: C₁₉H₁₈ClN₃O₃S
• MW: 403.882522106171
• CID: 1664663
• Update Time: 2024-09-03

Acetic acid,[[4-(4-chlorophenyl)-5-[(2,6-dimethylphenoxy)methyl]-4H-1,2,4-triazol-3-yl]thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,[[4-(4-chlorophenyl)-5-[(2,6-dimethylphenoxy)methyl]-4H-1,2,4-triazol-3-yl]thio]-
• Acetic acid, 2-[[4-(4-chlorophenyl)-5-[(2,6-dimethylphenoxy)methyl]-4H-1,2,4-triazol-3-yl]thio]-

• Inchi： 1S/C19H18ClN3O3S/c1-12-4-3-5-13(2)18(12)26-10-16-21-22-19(27-11-17(24)25)23(16)15-8-6-14(20)7-9-15/h3-9H,10-11H2,1-2H3,(H,24,25)
• InChI Key： UBADFYVPWPRRPL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(COC2=C(C)C=CC=C2C)=NN=1

Computed Properties

• Exact Mass: 403.07594

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 628.4±65.0 °C(Predicted)
• PSA: 77.24
• pka: 3.01±0.10(Predicted)